molecular formula C24H26N2O3S2 B5500611 N-benzyl-4-[5-(4-ethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-methylbutanamide

N-benzyl-4-[5-(4-ethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-methylbutanamide

Cat. No. B5500611
M. Wt: 454.6 g/mol
InChI Key: XRZFKJRFDLKSDM-PGMHBOJBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-benzyl-4-[5-(4-ethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-methylbutanamide belongs to a class of compounds with a thiazolidine backbone, known for their broad spectrum of biological activities. The interest in these compounds has grown due to their potential applications in various fields of chemistry and biology, particularly in the development of new therapeutic agents.

Synthesis Analysis

The synthesis of related thiazolidine compounds typically involves the condensation of thiol or amine groups with carbonyl compounds under specific conditions. For example, the synthesis of 4-benzyl-2-(2-(4-oxo-2-thioxothiazolidin-5-ylidene)ethyl)-2H-1,4-benzoxazin-3(4H)-ones and related derivatives can be efficiently achieved using microwave-assisted synthesis from 2-aminophenol and rhodanine or thiazolidine-2,4-dione derivatives (Zidar, Kladnik, & Kikelj, 2009).

Molecular Structure Analysis

The molecular structure of compounds in this category often features an essentially planar thiazolidine moiety, which can significantly influence their biological activities. X-ray crystallography and NMR spectroscopy are common techniques used to elucidate their structures, revealing details such as bond lengths, angles, and conformational preferences (Kosma, Selzer, & Mereiter, 2012).

Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

The research by Pişkin, Canpolat, and Öztürk (2020) discusses the synthesis and characterization of zinc phthalocyanine derivatives substituted with new benzenesulfonamide derivative groups containing a Schiff base. These compounds exhibit useful properties for photodynamic therapy applications due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them remarkable potential Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Characterization of Novel Compounds

Delgado et al. (2005) explored the supramolecular structures of four Z-5-arylmethylene-2-thioxothiazolidin-4-ones, revealing complex hydrogen-bonded structures. These structural insights contribute to the understanding of the chemical behavior and potential applications of similar thiazolidinone derivatives (Delgado et al., 2005).

Anticancer Activity

Hanan M. Refaat (2010) synthesized a series of 2-substituted benzimidazole derivatives, including thiazolidinone compounds, demonstrating their anticancer activity against various human cancer cell lines. These findings suggest the potential of such compounds in developing new anticancer therapies (Refaat, 2010).

Neuroprotective Effects

The study by Hassan, Khan, and Amir (2012) focused on the synthesis of N-(substituted benzothiazol-2-yl)amide derivatives with anticonvulsant and neuroprotective effects. One compound, in particular, displayed promising neuroprotective effects by lowering levels of specific biomarkers, indicating its potential as a lead in searching for effective anticonvulsants with neuroprotective effects (Hassan, Khan, & Amir, 2012).

Antimicrobial Activities

Mohamed et al. (2012) discussed the synthesis and antimicrobial activities of 8-ethoxycoumarin derivatives, including thiazolidin-4-one derivatives. These compounds were evaluated for their potential antimicrobial properties, contributing to the search for new antimicrobial agents (Mohamed et al., 2012).

properties

IUPAC Name

N-benzyl-4-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-methylbutanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H26N2O3S2/c1-3-29-20-13-11-18(12-14-20)16-21-23(28)26(24(30)31-21)15-7-10-22(27)25(2)17-19-8-5-4-6-9-19/h4-6,8-9,11-14,16H,3,7,10,15,17H2,1-2H3/b21-16-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XRZFKJRFDLKSDM-PGMHBOJBSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)N(C)CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)N(C)CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H26N2O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

454.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-benzyl-4-[(5Z)-5-(4-ethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-methylbutanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.